Cas no 100690-35-5 (HT-2 Toxin 3-Glucuronide)

• Product Name: HT-2 Toxin 3-Glucuronide
• CAS No: 100690-35-5
• MF: C₂₈H₄₀O₁₄
• MW: 601
• CID: 1059581
• Update Time: 2025-05-23

HT-2 Toxin 3-Glucuronide Chemical and Physical Properties

Names and Identifiers

• HT-2 Toxin 3-Glucuronide
• (3alpha,4beta,8alpha)-15-(Acetyloxy)-12,13-epoxy-4-hydroxy-8-(3-methyl-1-oxobutoxy)trichothec-9-en-3-yl beta-D-glucopyranosiduronic acid
• CID 131698796
• β-D-Glucopyranosiduronic acid, (3α,4β,8α)-15-(acetyloxy)-12,13-epoxy-4-hydroxy-8-(3-methyl-1-oxobutoxy)trichothec-9-en-3-yl

• Inchi： 1S/C28H40O14/c1-11(2)6-16(30)39-14-8-27(9-37-13(4)29)15(7-12(14)3)40-23-21(22(34)26(27,5)28(23)10-38-28)42-25-19(33)17(31)18(32)20(41-25)24(35)36/h7,11,14-15,17-23,25,31-34H,6,8-10H2,1-5H3,(H,35,36)/t14-,15+,17-,18-,19+,20-,21+,22+,23+,25-,26+,27+,28-/m0/s1
• InChI Key： XRCGZVWSCBGTFJ-CHSZPMLASA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)OC(CC(C)C)=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1140
• Topological Polar Surface Area: 211

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 763.1±60.0 °C at 760 mmHg
• Flash Point: 246.3±26.4 °C
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• Vapor Pressure: 0.0±5.9 mmHg at 25°C

HT-2 Toxin 3-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on HT-2 Toxin 3-Glucuronide

Recent Advances in the Study of HT-2 Toxin 3-Glucuronide (CAS: 100690-35-5): Analytical Methods, Toxicological Implications, and Applications

The chemical compound HT-2 Toxin 3-Glucuronide (CAS: 100690-35-5) has garnered significant attention in recent years due to its role as a major metabolite of HT-2 toxin, a type A trichothecene mycotoxin produced by Fusarium species. This research briefing synthesizes the latest findings on HT-2 Toxin 3-Glucuronide, focusing on its analytical detection, toxicological significance, and potential applications in food safety and biomedical research.

Recent studies have highlighted the importance of HT-2 Toxin 3-Glucuronide as a biomarker for exposure to HT-2 toxin, which is commonly found in cereal crops contaminated with Fusarium fungi. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have been optimized for the sensitive and specific detection of this metabolite in biological matrices. A 2023 study published in Analytical and Bioanalytical Chemistry demonstrated a novel LC-MS/MS method capable of detecting HT-2 Toxin 3-Glucuronide at concentrations as low as 0.1 ng/mL in human urine samples, offering a robust tool for biomonitoring studies.

The toxicological profile of HT-2 Toxin 3-Glucuronide has also been a subject of intense investigation. While traditionally considered a detoxification product, emerging evidence suggests that this conjugate may retain some biological activity. Research published in Toxicology Letters (2024) revealed that HT-2 Toxin 3-Glucuronide can induce oxidative stress in human intestinal epithelial cells at high concentrations, albeit with reduced potency compared to the parent HT-2 toxin. These findings underscore the need for further research into the potential health effects of long-term exposure to this metabolite.

In the realm of food safety, HT-2 Toxin 3-Glucuronide has emerged as a valuable indicator for assessing the metabolic fate of HT-2 toxin in food-producing animals. A 2024 study in Food Additives & Contaminants reported the development of a rapid immunoassay for simultaneous detection of HT-2 toxin and its glucuronide metabolites in animal feed, facilitating more comprehensive risk assessments. The study emphasized that monitoring both the parent toxin and its metabolites provides a more accurate picture of exposure and potential carry-over into animal-derived food products.

From a pharmacological perspective, recent work has explored the potential of HT-2 Toxin 3-Glucuronide as a reference standard for quality control in toxin analysis. The compound's stability and well-characterized structure (CAS: 100690-35-5) make it particularly suitable for this purpose. A 2023 publication in the Journal of Chromatography B detailed the synthesis and characterization of high-purity HT-2 Toxin 3-Glucuronide for use as an internal standard in mass spectrometry-based assays, significantly improving the accuracy of quantitative analyses.

Looking forward, several research gaps remain to be addressed. These include the need for more comprehensive toxicokinetic studies to understand the absorption, distribution, metabolism, and excretion of HT-2 Toxin 3-Glucuronide across different species. Additionally, the development of cost-effective detection methods suitable for large-scale monitoring programs represents an important area for future innovation. The growing body of research on this compound (CAS: 100690-35-5) continues to enhance our understanding of trichothecene mycotoxin metabolism and its implications for human and animal health.